Cas no 898373-74-5 (3-2-(3-methylphenoxy)acetamido-1-benzofuran-2-carboxamide)

• Product Name: 3-2-(3-methylphenoxy)acetamido-1-benzofuran-2-carboxamide
• CAS No: 898373-74-5
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 5481040
• PubChem ID: 7385779
• Update Time: 2025-11-06

3-2-(3-methylphenoxy)acetamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z108546360
• AKOS024670372
• F2688-0062
• 3-[[2-(3-methylphenoxy)acetyl]amino]-1-benzofuran-2-carboxamide
• 3-[2-(3-methylphenoxy)acetamido]-1-benzofuran-2-carboxamide
• 898373-74-5
• 3-(2-(m-tolyloxy)acetamido)benzofuran-2-carboxamide
• 3-2-(3-methylphenoxy)acetamido-1-benzofuran-2-carboxamide

• Inchi： 1S/C18H16N2O4/c1-11-5-4-6-12(9-11)23-10-15(21)20-16-13-7-2-3-8-14(13)24-17(16)18(19)22/h2-9H,10H2,1H3,(H2,19,22)(H,20,21)
• InChI Key： XVHUWITTYNNLKB-UHFFFAOYSA-N
• SMILES： O1C(C(N)=O)=C(C2C=CC=CC1=2)NC(COC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 324.11100700g/mol
• Monoisotopic Mass: 324.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-2-(3-methylphenoxy)acetamido-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-2-(3-methylphenoxy)acetamido-1-benzofuran-2-carboxamide (CAS No. 898373-74-5)

3-2-(3-methylphenoxy)acetamido-1-benzofuran-2-carboxamide (CAS No. 898373-74-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the benzofuran class of compounds, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its potential role in drug development, particularly in targeting specific enzymatic pathways.

The molecular structure of 3-2-(3-methylphenoxy)acetamido-1-benzofuran-2-carboxamide features a benzofuran core substituted with a carboxamide group and a 3-methylphenoxy acetamido side chain. This configuration contributes to its unique physicochemical properties, such as solubility, stability, and binding affinity, making it a candidate for further study in medicinal chemistry. The compound's CAS number, 898373-74-5, serves as a unique identifier in chemical databases, ensuring precise referencing in academic and industrial research.

In recent years, the demand for novel benzofuran derivatives has surged, driven by their potential therapeutic applications. 3-2-(3-methylphenoxy)acetamido-1-benzofuran-2-carboxamide is no exception, with studies exploring its interactions with biological targets such as enzymes and receptors. For instance, researchers are investigating its potential as an inhibitor or modulator in diseases where enzyme regulation plays a critical role. This aligns with current trends in precision medicine, where targeted therapies are prioritized over broad-spectrum treatments.

Another area of interest is the compound's potential role in neurodegenerative disease research. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, there is a growing need for molecules that can cross the blood-brain barrier and interact with neural pathways. The benzofuran scaffold of this compound, combined with its carboxamide functionality, makes it a promising candidate for such applications. Preliminary studies suggest it may influence protein aggregation or oxidative stress pathways, though further validation is required.

From a synthetic chemistry perspective, 3-2-(3-methylphenoxy)acetamido-1-benzofuran-2-carboxamide presents intriguing challenges and opportunities. Its synthesis typically involves multi-step reactions, including amide coupling and ether formation, which require careful optimization to achieve high yields and purity. Researchers are also exploring greener synthetic routes, reflecting the broader industry shift toward sustainable chemistry practices. This is particularly relevant given the increasing emphasis on environmentally friendly synthesis in pharmaceutical manufacturing.

The compound's potential extends beyond therapeutics. In material science, benzofuran-based compounds are being investigated for their optical and electronic properties. For example, derivatives like 3-2-(3-methylphenoxy)acetamido-1-benzofuran-2-carboxamide could find applications in organic semiconductors or light-emitting diodes (OLEDs). This interdisciplinary appeal underscores the versatility of such molecules and their relevance to cutting-edge technologies.

In conclusion, 3-2-(3-methylphenoxy)acetamido-1-benzofuran-2-carboxamide (CAS No. 898373-74-5) represents a compelling subject of study across multiple scientific disciplines. Its structural features, combined with its potential applications in medicine and materials science, make it a valuable compound for ongoing research. As the scientific community continues to explore its properties and derivatives, this molecule may well play a pivotal role in addressing some of today's most pressing challenges in health and technology.